Cas no 1673-29-6 (3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one)

3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one structure
1673-29-6 structure
Product Name:3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one
CAS No:1673-29-6
MF:C20H12N2O
MW:296.32208442688
CID:3071464
PubChem ID:1916470
Update Time:2025-04-21

3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-2H-indeno[1,2,3-de]phthalazin-3-one
    • 3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one
    • DTXSID101255665
    • F0895-0051
    • EU-0039801
    • HMS601D22
    • ChemDiv1_005016
    • Z57229152
    • HMS2378P06
    • 3-phenyl-2,3-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-1,5(16),6,8,10,12,14-heptaen-4-one
    • STK836876
    • SR-01000446746
    • CHEMBL1452730
    • SMR000176931
    • 1673-29-6
    • AKOS000629858
    • SR-01000446746-1
    • 2-phenylindeno[1,2,3-de]phthalazin-3(2H)-one
    • MLS000557751
    • Inchi: 1S/C20H12N2O/c23-20-17-12-6-11-15-14-9-4-5-10-16(14)19(18(15)17)21-22(20)13-7-2-1-3-8-13/h1-12H
    • InChI Key: ISMZWNHRRFNHGF-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC3C4C=CC=CC=4C(C=32)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.094963011Da
  • Monoisotopic Mass: 296.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.7Ų

3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one Pricemore >>

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3-phenyl-2,3-diazatetracyclo[7.6.1.0^{5,16}.0^{10,15}]hexadeca-1,5,7,9(16),10(15),11,13-heptaen-4-one
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F0895-0051-1mg
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F0895-0051-5mg
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F0895-0051-10mg
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